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Compound of Interest

Compound Name: 2-Nitrobenzoyl chloride

Cat. No.: B3031650 Get Quote

An In-depth Technical Guide to 2-Nitrobenzoyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Nitrobenzoyl chloride (CAS 610-14-0). The information is curated for

researchers, scientists, and professionals in drug development, with a focus on delivering

precise data and actionable experimental protocols.

Physical and Chemical Properties
2-Nitrobenzoyl chloride is an important intermediate in organic synthesis, frequently utilized in

the preparation of various pharmaceuticals, dyes, and pesticides.[1] It appears as a colorless to

light yellow oily liquid or a crystalline solid, depending on purity and temperature.[1][2][3] The

presence of the nitro group, a strong electron-withdrawing group, significantly influences the

reactivity of the acyl chloride.[3]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2-Nitrobenzoyl
chloride.
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Property Value Source(s)

Molecular Formula C₇H₄ClNO₃ [1][2][4][5][6][7]

Molecular Weight 185.56 g/mol [2][4][5][7][8][9]

Melting Point 17-20 °C (lit.) [1][2][5][6][8][9][10]

Boiling Point
290 °C at 760 mmHg170-172

°C148-149 °C at 9 mmHg (lit.)
[1][2][4][6][8][9][10][11]

Density
1.453 g/cm³1.48 g/mL1.404

g/mL at 25 °C (lit.)
[1][2][6][8][9][10][12]

Refractive Index n20/D 1.569 (lit.) [2][6][8][9][10]

Flash Point 129.2 °C113 °C (closed cup) [1][5][8][9]

Solubility

Soluble in many organic

solvents such as benzene,

ether, and alcohol.[1] Insoluble

in water and decomposes in

water.[2][4][10]

[1][2][4][10]

Reactivity and Stability
2-Nitrobenzoyl chloride is a reactive compound that requires careful handling.[3] It is

sensitive to moisture and will hydrolyze to form 2-nitrobenzoic acid.[3] It is incompatible with

bases (including amines), strong oxidizing agents, and alcohols.[2][4][10] The compound may

react vigorously or explosively if mixed with diisopropyl ether or other ethers in the presence of

trace amounts of metal salts.[2][4][10] It is also shock sensitive.[2][4][10]

Synthesis of 2-Nitrobenzoyl Chloride
The most common laboratory preparation of 2-Nitrobenzoyl chloride involves the reaction of

2-nitrobenzoic acid with a chlorinating agent, such as thionyl chloride or oxalyl chloride.[1][13]

The use of thionyl chloride is a well-documented method where the mixture is typically heated

under reflux.[13] The byproducts of this reaction, sulfur dioxide (SO₂) and hydrogen chloride

(HCl), are gaseous, which simplifies the purification of the final product.[13]
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2-Nitrobenzoic Acid

Reflux

Thionyl Chloride (SOCl₂)

2-Nitrobenzoyl Chloride

SO₂ + HCl (gaseous)

2-Nitrobenzoyl Chloride

Acylation

Primary or Secondary Amine (R-NH₂ or R₂NH)

N-substituted 2-Nitrobenzamide

HCl
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2-Nitrobenzoyl Chloride

EsterificationAlcohol (R-OH)

Base Catalyst (e.g., Pyridine)

2-Nitrobenzoate Ester

HCl
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Sample Preparation

Measurement

Dry the solid sample

Powder the sample

Load into capillary tube

Place in melting point apparatus

Heat slowly (1-2 °C/min)

Observe melting range

Record T_onset and T_completion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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